1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H26N2O2/c1-12-5-6-17(11-13(12)2)14(3)19-18(22)16-7-9-20(10-8-16)15(4)21/h5-6,11,14,16H,7-10H2,1-4H3,(H,19,22)
• InChI Key: ZZTUZFOPKDIVJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NC(=O)C2CCN(CC2)C(=O)C)C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide is a compound belonging to the piperidine class of chemicals. Piperidine derivatives are significant in the pharmaceutical industry due to their presence in numerous drug classes and natural alkaloids . This compound features a piperidine ring, which is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state .

Preparation Methods

The synthesis of 1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for synthesizing complex organic molecules . Industrial production methods may involve optimizing reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include palladium catalysts for coupling reactions, strong acids or bases for substitution reactions, and specific oxidizing or reducing agents for redox reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide has various scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities and interactions with biomolecules.

Medicine: Piperidine derivatives are explored for their pharmacological properties, including potential therapeutic applications.

Industry: The compound may be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The piperidine ring structure allows it to bind to various receptors or enzymes, modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide can be compared with other piperidine derivatives, such as:

Piperidinones: These compounds contain a piperidine ring with a ketone functional group and are known for their biological activities.

Spiropiperidines: These compounds feature a spiro connection between the piperidine ring and another ring system, often leading to unique pharmacological properties.

Condensed Piperidines: These compounds have fused ring systems with the piperidine ring, enhancing their structural complexity and potential biological activities.

The uniqueness of 1-acetyl-N-[1-(3,4-dimethylphenyl)ethyl]piperidine-4-carboxamide lies in its specific substitution pattern and functional groups, which confer distinct chemical and biological properties.